Cas no 2137144-88-6 (tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate)

• Product Name: tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate
• CAS No: 2137144-88-6
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 5982263
• PubChem ID: 99646525
• Update Time: 2025-06-11

tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-3-oxo-1-(3-thienyl)propyl]-, 1,1-dimethylethyl ester
• tert-Butyl (R)-(3-oxo-1-(thiophen-3-yl)propyl)carbamate
• tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate
• 2137144-88-6
• EN300-1164770
• tert-butyl N-[(1R)-3-oxo-1-(thiophen-3-yl)propyl]carbamate

• Inchi： 1S/C12H17NO3S/c1-12(2,3)16-11(15)13-10(4-6-14)9-5-7-17-8-9/h5-8,10H,4H2,1-3H3,(H,13,15)/t10-/m1/s1
• InChI Key： LYCISWYLBBYIRM-SNVBAGLBSA-N
• SMILES： [C@H](C1=CSC=C1)(CC=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 385.9±37.0 °C(Predicted)
• pka: 11?+-.0.46(Predicted)

Additional information on tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2137144-88-6 and Product Name: tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate

The compound with the CAS number 2137144-88-6 and the product name tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a tert-butyl group, a carbamate moiety, and a thiophene ring, suggests a multifaceted role in biochemical interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating thiophene derivatives. Thiophenes, known for their stability and versatility in forming complex molecular architectures, have become integral to the design of novel therapeutic agents. The presence of the 1R-configuration in the propyl side chain of this compound adds an intriguing dimension to its pharmacological profile, potentially influencing its binding affinity and metabolic stability.

The carbamate functional group in tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate is another critical feature that merits detailed examination. Carbamates are well-documented for their role as intermediates in the synthesis of various bioactive molecules. They exhibit a broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and antimicrobial properties. The tert-butyl group further enhances the compound's lipophilicity, making it a promising candidate for oral administration and improved bioavailability.

Recent studies have highlighted the importance of chiral molecules in drug development. The specific stereochemistry of tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate, particularly the (1R) configuration, plays a crucial role in determining its pharmacological efficacy. Chiral drugs often exhibit different biological responses depending on their enantiomeric form, necessitating precise synthesis and characterization. Advances in chiral resolution techniques have enabled researchers to isolate and study individual enantiomers, leading to more targeted and effective therapeutic interventions.

The thiophene ring in this compound not only contributes to its structural complexity but also offers potential advantages in terms of metabolic resistance. Thiophene derivatives are known to exhibit enhanced stability against enzymatic degradation, which can prolong the half-life of drugs and improve their overall efficacy. This characteristic is particularly valuable in the development of long-term treatments for chronic conditions where sustained drug levels are essential.

In the context of current pharmaceutical research, there is growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The unique combination of structural features in tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate positions it as a potential lead compound for such applications. Its ability to interact with biological targets while maintaining structural integrity makes it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled chemists to achieve remarkable precision in constructing complex molecular frameworks. Techniques such as asymmetric synthesis and catalytic transformations have been instrumental in producing enantiomerically pure compounds like this one.

Evaluation of the pharmacokinetic properties of tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate is essential for understanding its potential as a therapeutic agent. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be thoroughly assessed before proceeding to clinical trials. Advanced computational modeling techniques have been employed to predict these properties early in the drug discovery process, saving time and resources.

The role of computational chemistry in modern drug development cannot be overstated. Molecular modeling tools allow researchers to simulate interactions between this compound and biological targets at an atomic level. This approach provides valuable insights into binding mechanisms and helps optimize lead compounds for improved efficacy and reduced side effects.

In conclusion, tert-butyl N-(1R)-3-oxo-1-(thiophen-3-yl)propylcarbamate, with its CAS number 2137144-88-6, represents a promising advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a subject of intense research interest. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing unmet medical needs through innovative drug design.